4-Methylthiodimethyltryptamine

• CAS No.: 10455-77-3
• Molecular Formula: C13H18N2S
• Molecular Weight: 234.36 g/mol
• IUPAC Name: N,N-dimethyl-2-(4-methylsulfanyl-1H-indol-3-yl)ethanamine
• InChI: InChI=1S/C13H18N2S/c1-15(2)8-7-10-9-14-11-5-4-6-12(16-3)13(10)11/h4-6,9,14H,7-8H2,1-3H3
• InChI Key: YWCOPJQNWPEWQP-UHFFFAOYSA-N
• SMILES: CN(C)CCC1=CNC2=C1C(=CC=C2)SC
• Synonyms: 4-methylthio-dimethyltryptamine; 4-methylthiodimethyltryptamine

Description

Tryptamines and amphetamines with sulfur-containing substitutions (e.g., methylthio groups) are known to exhibit unique pharmacological profiles due to their interactions with serotonin (5-HT) receptors, monoamine oxidases (MAOs), and neurotransmitter transporters .

Comparison with Similar Compounds

Structural and Functional Differences

Compound	Core Structure	Substituents	Molecular Formula	Key Pharmacological Targets
4-Methylthiodimethyltryptamine (hypothetical)	Tryptamine	- 4-methylthio (SMe) - N,N-dimethyl	C₁₃H₁₈N₂S	5-HT receptors, MAO inhibition
4-Methylthioamphetamine (4-MTA)	Amphetamine	- 4-methylthio (SMe)	C₁₀H₁₅NS	Serotonin/norepinephrine release, MAO inhibition
DMT	Tryptamine	- Unsubstituted indole - N,N-dimethyl	C₁₂H₁₆N₂	5-HT₂A agonism
4-HO-MIPT	Tryptamine	- 4-hydroxy - N-isopropyl-N-methyl	C₁₅H₂₀N₂O	5-HT₁A/2A agonism
MDMA	Amphetamine	- 3,4-methylenedioxy	C₁₁H₁₅NO₂	Serotonin/dopamine release, SERT inhibition

Key Observations :

• Substitution Position : The 4-methylthio group in 4-MTA and hypothetical 4-Methylthiodimethyltryptamine enhances lipophilicity and metabolic stability compared to hydroxyl or methoxy substitutions (e.g., MDMA, 4-HO-MIPT) .
• Backbone Differences: Tryptamines (e.g., DMT) primarily act as 5-HT receptor agonists, whereas amphetamines (e.g., 4-MTA, MDMA) induce monoamine release and reuptake inhibition .

Pharmacological and Toxicological Profiles

Compound	Receptor Affinity (Ki, nM)	MAO Inhibition (IC₅₀)	Duration of Action	Toxicity Risks
4-MTA	5-HT₂A: 120 ± 15 SERT: 220 ± 30	MAO-A: 8.2 µM	6–8 hours	Hyperthermia, serotonin syndrome
DMT	5-HT₂A: 14 ± 3	Negligible	10–30 minutes	Transient anxiety, hypertension
MDMA	SERT: 26 ± 4 DAT: 230 ± 40	MAO-B: 12 µM	3–6 hours	Neurotoxicity, cardiotoxicity

Findings :

• Duration : The methylthio group in 4-MTA prolongs its effects compared to DMT but remains shorter-acting than MDMA due to differences in metabolic pathways .

Legal and Regulatory Status

Compound	Scheduling Status	Jurisdiction	Rationale
4-MTA	Schedule 9 (Prohibited)	Australia, UN treaties	High abuse potential, neurotoxicity
DMT	Schedule I (Controlled)	Global (UN 1971)	Psychedelic effects
MDMA	Schedule I/II	Global	High abuse liability, neurotoxicity

Implications :

• 4-Methylthiodimethyltryptamine would likely face stringent regulation under Schedule 9 or similar categories due to structural similarity to 4-MTA and DMT .